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Compound of Interest

Compound Name: 4-Chlorosalicylic acid

Cat. No.: B135390

An In-depth Technical Guide to the Safety and Handling of 4-Chlorosalicylic Acid

This guide provides comprehensive safety and handling information for 4-Chlorosalicylic
acid, tailored for researchers, scientists, and drug development professionals. It covers hazard
identification, protective measures, emergency procedures, and material properties to ensure
safe laboratory practices.

Hazard Identification and Classification

4-Chlorosalicylic acid is classified as hazardous under the 2012 OSHA Hazard
Communication Standard.[1] The primary hazards associated with this compound are skin,
eye, and respiratory irritation, and it is harmful if swallowed.[2][3][4]

Table 1: GHS Hazard Classification of 4-Chlorosalicylic Acid

Classification Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed[4][5]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2
[51[6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o
Irritation irritation[2][5][6]
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| Specific target organ toxicity (single exposure) | Category 3 | H335: May cause respiratory
irritation[2][5][7] |

The signal word for 4-Chlorosalicylic acid is "Warning".[3][4][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Chlorosalicylic acid is essential for
its safe handling and storage.

Table 2: Physical and Chemical Properties of 4-Chlorosalicylic Acid

Property Value Source(s)
Molecular Formula C7HsCIOs [3][5][6]
Molecular Weight 172.56 g/mol [4115]

Off-white to light beige/light
Appearance _ [2][3][8]
cream powder solid

Melting Point 209 - 213 °C (408.2-415.4°F) [2]

- Soluble in water.[2] Soluble in
Solubility [2][9]
DMSO (100 mg/mL).[9]

Odor No information available [2][3]

Flash Point Not applicable [7]

| Stability | Stable under normal conditions.[2] Hygroscopic.[10] |[2][10] |

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
chemical's integrity.

Safe Handling

» Avoid contact with skin and eyes.[2][6]
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e Do not breathe dust.[2]
e Wash hands and any exposed skin thoroughly after handling.[2][6]
e Do not eat, drink, or smoke when using this product.[2][4]

o Use only outdoors or in a well-ventilated area, preferably with a local exhaust system.[2][6]
[11]

e Minimize dust generation and accumulation.[12]

o Wear appropriate personal protective equipment (PPE).[6][11]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][6]
o Store locked up.[2][4]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[6]

 Recommended storage temperature for the powder is -20°C for long-term stability (up to 3
years).[4][13]
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Diagram 1: Storage and Handling Workflow

Handling Protocol

Receive Chemical

Don Personal Protective
Equipment (PPE)

i

Work in a Well-Ventilated Area
(e.g., Fume Hood)

:

Handle Chemical:
- Avoid dust formation
- Avoid contact with skin/eyes

After Use

Storage Protocol

Wash Hands Thoroughly Store in a Tightly Sealed
After Handling Container

Place in Cool, Dry,
Well-Ventilated Area

Store Away From:

- Strong Oxidizing Agents Store Locked Up
- Strong Bases
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Diagram 2: Personal Protective Equipment Ensemble

Researcher/
Scientist

Protects Protects

Required PPE

i

(Safety Goggles,

Eye Protection

Skin Protection
(Gloves, Lab Coat)

Respiratory Protection

EN166) (N95 Dust Mask if needed)

Diagram 3: Emergency First Aid Response

Exposure
Occurs

Route of
Exposure?

/

Diagrany 3: Emergency First Aid

Response

SKIN:
1. Remove contaminated clothi
2. Wash with soap & water.

L

. Get medical attention if irritation persis

INGESTION:
1. Rinse mouth.
2. Do NOT induce vomiting.
. Call Poison Center / get medical attention

INHALATION:
1. Move to fresh air.
2. Keep at rest.

3. Get medical attention.

EYE:

ng. 1. Rinse with water for 15+ mins.

2. Remove contact lenses.
3. Get medical attention.

) L J
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Diagram 4: Spill Response Protocol

Spill Detected

Evacuate Non-Essential
Personnel

'

Ensure Adequate
Ventilation

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill
Prevent entry into drains

l

Clean Up:
- Avoid creating dust
- Sweep/shovel into container

Label and Seal Container

for Hazardous Waste Disposal

Decontaminate Area
and PPE
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Diagram 5: General Protocol for In Vitro Skin Irritation Test

Prepare Reconstructed
Human Epidermis (RhE) Tissues

Apply Test Chemical, Positive Control,
and Negative Control to Tissues

:

Incubate Tissues
(e.g., 60 min at 37°C)

:

Rinse Tissues and
Post-Incubate
(e.g., 42 hours)

;

Perform MTT Assay
to Assess Cell Viability

:

Measure Formazan
Absorbance

:

Calculate % Viability
Relative to Negative Control

Classify as Irritant
if Viability < 50%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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